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Compound of Interest

(S)-6-Methyl-2,3-dihydro-1H-
Compound Name:
inden-1-amine

CAS No.: 1228556-63-5

Cat. No.: B15124617

Get Quote

Executive Summary & Scientific Rationale

The synthesis of enantiopure chiral amines is a cornerstone of modern pharmaceutical
development. Congeners of 1-aminoindane, specifically 6-methyl-1-aminoindane, serve as
critical rigidified pharmacophores in the development of monoamine oxidase (MAO) inhibitors,
neuroprotective agents, and sphingosine-1-phosphate (S1P) receptor modulators .

While traditional diastereomeric salt resolution is labor-intensive and suffers from poor atom
economy, catalytic resolution offers a highly selective, scalable alternative. The distal nature of
the 6-methyl substituent relative to the C1 stereocenter means that the steric and electronic
recognition models established for unsubstituted 1-aminoindane apply directly to 6-methyl-1-
aminoindane.

This application note details three field-proven catalytic workflows to achieve >99%
enantiomeric excess (ee) of 6-methyl-1-aminoindane:

e Enzymatic Kinetic Resolution (EKR)
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e Chemoenzymatic Dynamic Kinetic Resolution (CE-DKR)

» Biocatalytic Deracemization via Reductive Aminases

Enzymatic Kinetic Resolution (EKR) via Lipase

Catalysis
Causality of Experimental Design

Classical EKR utilizes the inherent chirality of an enzyme's active site to selectively acylate one
enantiomer. For 1-aminoindane derivatives, Candida antarctica lipase B (CAL-B, commercially
available as Novozym 435) exhibits exceptional stereopreference (E > 200) for the (R)-
enantiomer .

Why Ethyl Methoxyacetate? Standard alkyl esters often lead to reversible reactions, stalling
conversion. Ethyl methoxyacetate acts as an activated acyl donor; the methoxy group provides
favorable hydrogen bonding within the CAL-B oxyanion hole, accelerating the forward reaction
while rendering the acylation virtually irreversible.

Protocol 1: EKR Workflow for (S)-6-Methyl-1-
aminoindane Isolation

This protocol acts as a self-validating system: the reaction is driven to exactly 50% conversion,
leaving the desired (S)-amine untouched, which is then isolated via a simple pH-dependent
phase separation.

Reagents & Materials:

e Racemic 6-methyl-1-aminoindane (100 mmol, 14.7 g)

e Novozym 435 (CAL-B immobilized on acrylic resin, 4.0 g)
o Ethyl methoxyacetate (60 mmol, 0.6 eq)

e Solvent: Toluene (150 mL)

Step-by-Step Methodology:
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e Reaction Assembly: In a 500 mL jacketed reactor, dissolve racemic 6-methyl-1-aminoindane
in toluene. Add ethyl methoxyacetate.

e Initiation: Introduce Novozym 435. Set the impeller speed to 250 rpm to prevent mechanical
shearing of the immobilized resin. Elevate temperature to 40 °C.

 In-Process Monitoring: Sample 50 pL at 12 h and 24 h. Derivatize the sample and analyze
via chiral HPLC (e.g., Chiralcel OD-H). The reaction is complete when the (R)-enantiomer is
fully consumed (conversion = 50%).

o Enzyme Recovery: Filter the reaction mixture through a sintered glass funnel. Wash the
recovered Novozym 435 with MTBE (2 x 20 mL) for reuse.

o Phase Separation (Self-Validation): Transfer the filtrate to a separatory funnel. Add 100 mL of
1M HCI. The unreacted (S)-amine protonates and migrates to the aqueous layer, while the
(R)-amide and unreacted acyl donor remain in the organic toluene layer.

« |solation: Separate the aqueous layer, basify to pH 12 using 2M NaOH, and extract with
dichloromethane (3 x 50 mL). Dry over anhydrous Na2SOa4 and concentrate in vacuo to yield
optically pure (S)-6-methyl-1-aminoindane.

Chemoenzymatic Dynamic Kinetic Resolution (CE-

DKR)
Causality of Experimental Design

The primary limitation of EKR is the 50% maximum theoretical yield. CE-DKR overcomes this
by coupling the stereoselective CAL-B acylation with an in situ transition-metal racemization
catalyst .

Why Pd Nanoparticles under H2? Primary amines are notoriously difficult to racemize due to
the high energy barrier for imine formation and the risk of secondary amine condensation.
Palladium nanoparticles supported on mesocellular foam (Pd-MCF) under a mild hydrogen
atmosphere (1.0 MPa) facilitate a rapid dehydrogenation-hydrogenation cycle. The Hz prevents
the irreversible formation of inactive Pd-complexes, allowing continuous conversion of the
unwanted (S)-amine into the (R)-enantiomer, driving the total yield toward 100% .
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Figure 1: Chemoenzymatic Dynamic Kinetic Resolution (CE-DKR) pathway for 6-methyl-1-
aminoindane.

Protocol 2: CE-DKR Workflow for (R)-Amide Synthesis
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e Preparation: In a high-pressure autoclave, combine racemic 6-methyl-1-aminoindane (50
mmol) and L-(+)-O-acetylmandelic acid (60 mmol) in 250 mL toluene.

o Catalyst Loading: Add 2.0 g of Candida rugosa lipase (or CAL-B) and 1.5 g of Pd-MCF
catalyst.

o Reaction Conditions: Seal the autoclave and purge with N2 three times. Pressurize with Hz
gas to 1.0 MPa. Heat the system to 55 °C with aggressive stirring (400 rpm) to overcome
mass transfer limitations between the gas, solid catalysts, and liquid phases.

o Monitoring & Workup: After 20 hours, depressurize the reactor. Filter the dual-catalyst
system through Celite. Concentrate the filtrate and purify the (R)-amide via recrystallization
or silica gel chromatography.

o Hydrolysis (Optional): Reflux the (R)-amide in 6N HCI for 8 hours to liberate the free (R)-6-
methyl-1-aminoindane hydrochloride salt.

Biocatalytic Deracemization via Reductive Aminases
Causality of Experimental Design

Recent advancements in biocatalysis allow for the direct stereoinversion of amines without
transition metals. The reductive aminase from Aspergillus oryzae (AspRedAm) can perform
both the oxidation of the unwanted enantiomer to an imine and the stereoselective reduction
back to the desired chiral amine .

Why couple with NOX? The oxidation step consumes NADP*, converting it to NADPH. To
make this a catalytic cycle, an NADPH oxidase (NOX) is introduced. NOX utilizes ambient
oxygen to oxidize NADPH back to NADP*, producing water as the only byproduct, making this
a highly sustainable, self-contained redox system.
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Figure 2: AspRedAm-catalyzed deracemization coupled with NOX cofactor recycling.

Protocol 3: Biocatalytic Deracemization Workflow
o Buffer Preparation: Prepare a 100 mM Glycine-NaOH buffer adjusted to pH 10.0.
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e Enzyme & Cofactor Addition: To 50 mL of buffer, add racemic 6-methyl-1-aminoindane (to a
final concentration of 5 mM), AspRedAm (0.5 mg/mL), NOX (0.2 mg/mL), and NADP+* (0.1
mM).

o Deracemization Agent: Add ammonia borane (NHs:BHs, 5 equivalents) to facilitate the
stereoselective reduction of the transient imine intermediate.

 Incubation: Incubate the reaction at 25 °C in an orbital shaker at 250 rpm for 24 hours.
Ensure the flask is unsealed (covered with a breathable membrane) to allow O:z ingress for
the NOX enzyme.

o Extraction: Quench the reaction by adjusting the pH to 12. Extract with ethyl acetate (3 x 20
mL) to isolate the (S)-6-methyl-1-aminoindane.

Quantitative Data Summary

The following table summarizes the operational metrics for the three catalytic resolution
methods, providing a quick-reference guide for process chemists selecting a route based on
yield requirements and available infrastructure.
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Source: European Patent Office (EP3553179A1), 2019.

o Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients Source:
ChemRxiv, 2024. URL:[Link]

o A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution
and Stereoinversion of Chiral Amines Source: ACS Catalysis, 2023. URL:[Link]

e Method for preparing (S)

e The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical
Amino Acids Source: MDPI Catalysts, 2024. URL:[Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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